Perylene
Perylene
Perylene is an ortho- and peri-fused polycyclic arene comprising of five benzene rings that is anthracene in which the d,e and k,l sides are fused to benzene rings. It is an ortho- and peri-fused polycyclic arene and a member of perylenes.
A 20-carbon dibenz(de,kl)anthracene that can be viewed as a naphthalene fused to a phenalene or as dinaphthalene. It is used as fluorescent lipid probe in the cytochemistry of membranes and is a polycyclic hydrocarbon pollutant in soil and water. Derivatives may be carcinogenic.
A 20-carbon dibenz(de,kl)anthracene that can be viewed as a naphthalene fused to a phenalene or as dinaphthalene. It is used as fluorescent lipid probe in the cytochemistry of membranes and is a polycyclic hydrocarbon pollutant in soil and water. Derivatives may be carcinogenic.
Brand Name:
Vulcanchem
CAS No.:
198-55-0
VCID:
VC0046583
InChI:
InChI=1S/C20H12/c1-5-13-6-2-11-17-18-12-4-8-14-7-3-10-16(20(14)18)15(9-1)19(13)17/h1-12H
SMILES:
C1=CC2=C3C(=C1)C4=CC=CC5=C4C(=CC=C5)C3=CC=C2
Molecular Formula:
C20H12
Molecular Weight:
252.3 g/mol
Perylene
CAS No.: 198-55-0
Reference Standards
VCID: VC0046583
Molecular Formula: C20H12
Molecular Weight: 252.3 g/mol
| CAS No. | 198-55-0 |
|---|---|
| Product Name | Perylene |
| Molecular Formula | C20H12 |
| Molecular Weight | 252.3 g/mol |
| IUPAC Name | perylene |
| Standard InChI | InChI=1S/C20H12/c1-5-13-6-2-11-17-18-12-4-8-14-7-3-10-16(20(14)18)15(9-1)19(13)17/h1-12H |
| Standard InChIKey | CSHWQDPOILHKBI-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C4=CC=CC5=C4C(=CC=C5)C3=CC=C2 |
| Canonical SMILES | C1=CC2=C3C(=C1)C4=CC=CC5=C4C(=CC=C5)C3=CC=C2 |
| Boiling Point | 350-400 (sublimes) |
| Colorform | Yellow to colorless crystals from toluene Golden-brown yellow plates from benzene, acetic acid |
| Density | 1.35 |
| Melting Point | 274.0 °C 273-274 °C |
| Description | Perylene is an ortho- and peri-fused polycyclic arene comprising of five benzene rings that is anthracene in which the d,e and k,l sides are fused to benzene rings. It is an ortho- and peri-fused polycyclic arene and a member of perylenes. A 20-carbon dibenz(de,kl)anthracene that can be viewed as a naphthalene fused to a phenalene or as dinaphthalene. It is used as fluorescent lipid probe in the cytochemistry of membranes and is a polycyclic hydrocarbon pollutant in soil and water. Derivatives may be carcinogenic. |
| Shelf Life | Stable under recommended storage conditions. Photo-oxidizable in the presence of acids |
| Solubility | 1.59e-09 M In water, 0.0004 mg/L at 25 °C Freely soluble in carbon disulfide, chloroform; moderately soluble in benzene; slightly in ether, alcohol, acetone; very sparingly soluble in petroleum ether. Slightly soluble in ethyl alcohol, ethyl ether; very soluble in acetone, chloroform |
| Synonyms | Dibenz[de,kl]anthracene; NSC 6512; peri-Dinaphthalene; α-Perylene_x000B_ |
| Vapor Pressure | 5.25e-09 mmHg 5.0X10-10 mm Hg at 25 °C (extrapolated from measurements at higher temperatures) |
| PubChem Compound | 9142 |
| Last Modified | Nov 11 2021 |
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